Cas no 67173-18-6 (3-(1-Hydroxyethyl)benzophenone)

3-(1-Hydroxyethyl)benzophenone Properties

Names and Identifiers

• Methanone, [3-(1-hydroxyethyl)phenyl]phenyl-
• 3-(1-Hydroxyethyl)benzophenone
• alpha-(3-Benzoylphenyl)ethyl alcohol
• AKOS028113809
• VIGLCJZNAGRKFZ-UHFFFAOYSA-N
• SCHEMBL4669024
• DTXSID40518230
• 67173-18-6
• 1-(3-benzoylphenyl)ethan-1-ol
• FT-0669601
• [3-(1-hydroxyethyl)phenyl]-phenylmethanone
• 3-(1-hydroxvethyl)benzophenone
• [3-(1-Hydroxyethyl)phenyl](phenyl)methanone
• [3-(1-Hydroxyethyl)phenyl]phenylmethanone
• +Expand

• InChIKey： VIGLCJZNAGRKFZ-UHFFFAOYSA-N
• Inchi： InChI=1S/C15H14O2/c1-11(16)13-8-5-9-14(10-13)15(17)12-6-3-2-4-7-12/h2-11,16H,1H3
• SMILES： CC(C1=CC(=CC=C1)C(=O)C2=CC=CC=C2)O

Computed Properties

• Exact Mass: 226.09942
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 226.099379685g/mol
• Heavy Atom Count: 17
• Complexity: 256
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3
• Solubility: Very slightly soluble (0.27 g/l) (25 º C),
• Density: 1.139±0.06 g/cm3 (20 ºC 760 Torr),